Cas no 723250-26-8 ((2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate)

• Product Name: (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate
• CAS No: 723250-26-8
• MF: C₁₇H₁₂O₄
• MW: 280.274785041809
• CID: 5554249
• Update Time: 2025-06-27

(2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate Chemical and Physical Properties

Names and Identifiers

• 2-benzylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl acetate
• (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate

• Inchi： 1S/C17H12O4/c1-11(18)20-13-7-8-14-15(10-13)21-16(17(14)19)9-12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： RKJSDWLJODRWRE-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC(C)=O)=CC=C2C(=O)C1=CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate

Research Briefing on (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate (CAS: 723250-26-8)

In recent years, the compound (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate (CAS: 723250-26-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzofuran derivative exhibits a unique structural framework that makes it a promising candidate for various therapeutic applications. The compound's molecular structure, characterized by a benzofuran core with an acetate group at the 6-position and a phenylmethylidene moiety at the 2-position, suggests potential bioactivity in modulating key biological pathways.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable area of investigation is its potential as an anti-inflammatory agent. Preliminary in vitro studies have demonstrated that (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings suggest that the compound may act through the suppression of NF-κB signaling, a critical pathway in inflammatory responses.

Another promising avenue of research involves the compound's anticancer properties. Screening assays have revealed that (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate exhibits cytotoxic effects against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. Mechanistic studies indicate that the compound induces apoptosis via the intrinsic mitochondrial pathway, as evidenced by the activation of caspase-3 and caspase-9. Furthermore, the compound has been shown to inhibit cell migration and invasion, suggesting potential applications in preventing metastasis.

The synthesis and optimization of (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating further pharmacological evaluation. Additionally, structure-activity relationship (SAR) studies have identified key functional groups that contribute to its bioactivity, paving the way for the development of more potent analogs.

Despite these promising findings, challenges remain in the development of (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's multifaceted bioactivity and unique chemical structure make it a valuable scaffold for future drug discovery efforts.

In conclusion, (2Z)-3-oxo-2-(phenylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate (CAS: 723250-26-8) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its anti-inflammatory and anticancer properties, coupled with advances in synthetic methodologies, highlight its potential for therapeutic development. Future research should focus on optimizing its pharmacokinetic properties and elucidating its mechanisms of action in greater detail to fully realize its clinical potential.